1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile

• IUPAC Name: 1-[2-(1-methylindol-3-yl)acetyl]azetidine-3-carbonitrile
• InChI: InChI=1S/C15H15N3O/c1-17-10-12(13-4-2-3-5-14(13)17)6-15(19)18-8-11(7-16)9-18/h2-5,10-11H,6,8-9H2,1H3
• InChI Key: JIYNUQBNQIJLMO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)N3CC(C3)C#N
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol

Description

1-(2-(1-Methyl-1H-indol-3-yl)acetyl)azetidine-3-carbonitrile, also known as 1-MIA, is a synthetic organic compound with a wide range of applications in scientific research. It is a heterocyclic compound, consisting of an azetidine nucleus and an indole side chain, and is used in numerous laboratory experiments due to its unique structure and properties.

Scientific Research Applications

1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile is used in various scientific research applications due to its unique structure and properties. It is used as a building block for other compounds, as a ligand in organometallic chemistry, and as a substrate in enzyme-catalyzed reactions. It is also used in the synthesis of bioactive molecules such as peptides, peptidomimetics, and small molecules.

Mechanism of Action

1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile has a unique mechanism of action that is not fully understood. It is believed to act as an agonist at the 5-HT2A serotonin receptor, which is involved in many physiological processes including cognition, emotion, and behavior. It is also believed to modulate the activity of other neurotransmitters, such as glutamate and dopamine, and to interact with other receptors in the brain.
Biochemical and Physiological Effects
1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile has been shown to have a variety of biochemical and physiological effects in laboratory experiments. It has been shown to increase serotonin levels in the brain, which can lead to increased alertness and improved mood. It has also been shown to reduce anxiety and improve cognitive performance. Additionally, it has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile is a useful tool for laboratory experiments due to its unique structure and properties. It is relatively easy to synthesize and has a wide range of applications in scientific research. However, it is important to note that the effects of 1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile can vary depending on the experimental conditions and the type of organism used. Additionally, its effects may not be the same in humans as they are in laboratory animals.

Future Directions

1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile has a wide range of potential applications in scientific research and has been shown to have numerous biochemical and physiological effects. Future research should focus on further elucidating the mechanism of action of 1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile and investigating its effects in different organisms and in different contexts. Additionally, further research should be conducted to explore its potential therapeutic applications. Other potential future directions include exploring its potential to modulate other neurotransmitters and receptors, as well as its potential to be used in the synthesis of other compounds.

Synthesis Methods

1-[2-(1-methyl-1H-indol-3-yl)acetyl]azetidine-3-carbonitrile is synthesized from 1-methyl-1H-indole-3-carboxylic acid and ethyl azetidin-2-carboxylate. The reaction is catalyzed by a strong base such as sodium hydride, and the product is purified using column chromatography. The reaction yields a white powder with a melting point of 155-157°C.